Cas no 74685-00-0 (1-(tert-Butyldimethylsilyoxy)-2-propanone)

• Product Name: 1-(tert-Butyldimethylsilyoxy)-2-propanone
• CAS No: 74685-00-0
• MF: C₉H₂₀O₂Si
• MW: 188.33940410614
• MDL: MFCD01321330
• CID: 562457
• PubChem ID: 24871349
• Update Time: 2025-08-05

1-(tert-Butyldimethylsilyoxy)-2-propanone Chemical and Physical Properties

Names and Identifiers

• 1-((tert-Butyldimethylsilyl)oxy)propan-2-one
• 1-(t-BUTYLDIMETHYLSILOXY)-2-PROPANONE
• 1-[(tert-butyldimethylsilyl)oxy]propan-2-one
• 1-[tert-butyl(dimethyl)silyl]oxypropan-2-one
• 2-Propanone,1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• 1-(tert-ButyldiMethylsilyloxy)-2-propanone
• AS-40102
• SY043365
• 1-{[tert-butyl (dimethyl)silyl]oxy}acetone
• LHYDYTSJUGPFLA-UHFFFAOYSA-N
• FT-0649667
• MFCD01321330
• 1-(t-butyldimethylsilyloxy)-2-propanone
• CS-0112903
• 1-{[t-butyl(dimethyl)silyl]oxy}-2-propanone
• 74685-00-0
• 1-{[tert-butyl(dimethyl)-silyl]oxy}acetone
• 1-{[tert-Butyl(dimethyl)silyl]oxy}propan-2-one
• 1-(tert-butyldimethylsilyloxy)propan-2-one
• DTXSID90399591
• 1-[(tert-Butyldimethylsilyl)oxy]-2-propanone
• SCHEMBL1085871
• ZCA68500
• AKOS015913601
• [t-butyl(dimethyl)silyloxy]acetone
• 1-(tert-Butyldimethylsilyloxy)-2-propanone, 98%
• 2-Propanone, 1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• 1-(tert-Butyldimethylsilyoxy)-2-propanone

• MDL： MFCD01321330
• Inchi： 1S/C9H20O2Si/c1-8(10)7-11-12(5,6)9(2,3)4/h7H2,1-6H3
• InChI Key： LHYDYTSJUGPFLA-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC(C)=O

Computed Properties

• Exact Mass: 188.12300
• Monoisotopic Mass: 188.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 0.976 g/mL at 25 °C(lit.)
• Boiling Point: 35-38 °C/0.6 mmHg(lit.)
• Flash Point: Fahrenheit: 165.2 ° f
  Celsius: 74 ° c
  
• Refractive Index: n20/D 1.426(lit.)
• PSA: 26.30000
• LogP: 2.59720

1-(tert-Butyldimethylsilyoxy)-2-propanone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 1-(tert-Butyldimethylsilyoxy)-2-propanone

Introduction to 1-(tert-Butyldimethylsilyoxy)-2-propanone (CAS No. 74685-00-0)

1-(tert-Butyldimethylsilyoxy)-2-propanone, also known by its CAS number 74685-00-0, is a versatile compound with significant applications in various fields of chemistry and biochemistry. This compound is a silyl ether derivative of acetone, characterized by its tert-butyldimethylsilyl (TBS) protecting group. The TBS group is widely used in organic synthesis for the protection of hydroxyl groups due to its stability under a variety of reaction conditions and ease of removal when desired.

The structure of 1-(tert-Butyldimethylsilyoxy)-2-propanone can be represented as follows: CH3-CO-CH2-O-Si(CH3)2-C(CH3)3. This compound is a colorless liquid with a molecular weight of 184.32 g/mol. Its boiling point is around 115°C at 760 mmHg, and it has a density of approximately 0.95 g/cm³ at room temperature. The solubility of this compound in water is limited, but it is highly soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran.

In the context of organic synthesis, 1-(tert-Butyldimethylsilyoxy)-2-propanone serves as a valuable intermediate for the preparation of more complex molecules. The TBS protecting group can be selectively introduced and removed, allowing for the controlled manipulation of functional groups in multi-step synthetic sequences. This property makes it particularly useful in the synthesis of natural products, pharmaceuticals, and fine chemicals.

Recent research has highlighted the importance of 1-(tert-Butyldimethylsilyoxy)-2-propanone in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of a new class of antiviral agents targeting RNA viruses. The researchers utilized the TBS group to protect sensitive hydroxyl functionalities during the synthesis, ensuring high yields and purity of the final products.

Beyond its role in synthetic chemistry, 1-(tert-Butyldimethylsilyoxy)-2-propanone has also found applications in analytical chemistry and materials science. In analytical chemistry, it serves as a derivatizing agent for gas chromatography (GC) and liquid chromatography (LC) analyses. The introduction of the TBS group can enhance the volatility and detectability of analytes, making it easier to identify and quantify trace amounts of compounds in complex matrices.

In materials science, 1-(tert-Butyldimethylsilyoxy)-2-propanone has been explored for its potential use in the development of advanced coatings and adhesives. The TBS group can be incorporated into polymer backbones to improve their thermal stability and resistance to chemical degradation. A recent study published in Polymer Chemistry reported the synthesis of novel siloxane-based polymers using this compound as a monomer precursor. The resulting polymers exhibited excellent thermal stability and mechanical properties, making them suitable for high-performance applications.

The safety profile of 1-(tert-Butyldimethylsilyoxy)-2-propanone is an important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. It is important to follow standard laboratory safety protocols and handle this compound in well-ventilated areas to prevent inhalation or skin contact.

In conclusion, 1-(tert-Butyldimethylsilyoxy)-2-propanone (CAS No. 74685-00-0) is a versatile and valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, analytical chemistry, and materials science. Its unique properties make it an essential tool for researchers and chemists working on complex synthetic challenges and innovative material development.